Cas no 884339-78-0 (Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate)

• Product Name: Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate
• CAS No: 884339-78-0
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• MDL: MFCD31614089
• CID: 4783752
• Update Time: 2025-06-07

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate
• tert-butyl N-[4-(2-amino-3-nitropyridin-4-yl)oxyphenyl]carbamate
• Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate

• MDL： MFCD31614089
• Inchi： 1S/C16H18N4O5/c1-16(2,3)25-15(21)19-10-4-6-11(7-5-10)24-12-8-9-18-14(17)13(12)20(22)23/h4-9H,1-3H3,(H2,17,18)(H,19,21)
• InChI Key： CYYBTOVXGKUMSZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC1C=CN=C(C=1[N+](=O)[O-])N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 346.12771969 g/mol
• Monoisotopic Mass: 346.12771969 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 346.34
• XLogP3: 3
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate

Professional Introduction to Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate (CAS No. 884339-78-0)

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate, with the CAS number 884339-78-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitropyridine derivatives and exhibits a unique structural configuration that makes it a promising candidate for various biological and chemical applications.

The molecular structure of Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate incorporates several key functional groups, including an amino group, a nitro group, and a carbamate moiety. These functional groups contribute to its reactivity and potential biological activity, making it a valuable tool in the synthesis of novel pharmaceutical agents. The presence of the nitro group in particular has been extensively studied for its role in modulating biological pathways and its potential as an intermediate in drug synthesis.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease processes. The nitropyridine scaffold, as seen in Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate, has shown promise in this regard due to its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that nitropyridine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The amino and nitro groups in Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate are thought to play a key role in these interactions, potentially making it a viable candidate for developing novel treatments for conditions such as depression, anxiety, and Parkinson's disease.

Furthermore, the carbamate moiety in the compound's structure suggests potential applications in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, including inflammation and cell signaling. By inhibiting specific proteases, compounds like Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate could offer therapeutic benefits in treating inflammatory diseases and cancer.

The synthesis of Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the production process but also open up possibilities for further structural modifications to optimize biological activity.

In conclusion, Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate (CAS No. 884339-78-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in the discovery of new therapeutic agents that can improve patient outcomes.